25-Desacetyl rifampicin-d4

• Molecular Formula: C43H58N4O12
• Molecular Weight: 827.0 g/mol
• InChI: InChI=1S/C43H58N4O12/c1-21-12-11-13-22(2)42(55)45-33-28(20-44-47-17-15-46(9)16-18-47)37(52)30-31(38(33)53)36(51)26(6)40-32(30)41(54)43(8,59-40)57-19-14-29(56-10)23(3)39(58-27(7)48)25(5)35(50)24(4)34(21)49/h11-14,19-21,23-25,29,34-35,39,49-53H,15-18H2,1-10H3,(H,45,55)/b12-11+,19-14+,22-13-,44-20+/t21-,23+,24+,25+,29-,34-,35+,39+,43-/m0/s1/i17D2,18D2
• InChIKey: JQXXHWHPUNPDRT-MNCSAVOPSA-N

25-Desacetyl rifampicin-d4: Deuterated Metabolite Standard

25-Desacetyl rifampicin-d4 is a deuterium-labeled analog of 25-desacetyl rifampicin, the primary active metabolite of the first-line antitubercular agent rifampicin . As a stable isotope-labeled internal standard (SIL-IS), it is distinguished from its unlabeled counterpart by the substitution of four deuterium atoms (d4), resulting in a molecular weight increase of 4 Da relative to the analyte . This mass shift enables its exclusive use as an internal standard in liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays, where it co-elutes with 25-desacetyl rifampicin and compensates for matrix effects, ionization variability, and sample preparation losses [1].

Workflow LC-MS/MS bioanalysis in research matrices

Selection Deuterated ISTD for 25-desacetyl rifampicin

Use Context Metabolite quantification in PK research

• [1] Cerilliant. Mitigation of Deuterium Scrambling in Stable-Labeled Internal Standards during LC-MS/MS Analysis. Poster presented at MSACL 2011. https://www.cerilliant.com/news-and-events/poster-article?id=20 View Source

Why 25-Desacetyl rifampicin-d4 Replaces Unlabeled Standards

Quantitative LC-MS/MS methods for therapeutic drug monitoring (TDM) and pharmacokinetic studies of rifampicin and its active metabolite require an internal standard that precisely mimics the analyte's physicochemical behavior throughout sample preparation, chromatography, and ionization [1]. Unlabeled 25-desacetyl rifampicin cannot serve as an internal standard because it is chromatographically and spectrometrically indistinguishable from the endogenous analyte. Structural analog internal standards (e.g., diazepam, cyanoimipramine) exhibit differential extraction recovery and ionization efficiency, introducing systematic bias [2]. Rifampicin-d4, while a suitable IS for the parent drug, is not co-eluting with 25-desacetyl rifampicin and fails to correct for metabolite-specific matrix effects [3]. 25-Desacetyl rifampicin-d3 provides a smaller mass shift (+3 Da) which increases the risk of isotopic overlap with the analyte's natural abundance peaks, whereas the d4 label (+4 Da) offers improved spectral resolution and minimized interference [4].

Unlabeled 25-desacetyl rifampicin

May lack isotope-based matrix-effect correction

Co-elution prevents discrimination from analyte

Rifampicin-d4

Mass and retention-time mismatch may bias quantification

Not matched to metabolite; violates ISTD core principle

• [1] Abouzid M, et al. Development and Validation of a UPLC-MS/MS Method for Therapeutic Drug Monitoring, Pharmacokinetic and Stability Studies of First-Line Antituberculosis Drugs in Urine. Molecules. 2024 Jan 9;29(2):337. doi: 10.3390/molecules29020337. View Source
• [2] Sundell J, et al. Effect of efavirenz-based ART on the pharmacokinetics of rifampicin and its primary metabolite in patients coinfected with TB and HIV. J Antimicrob Chemother. 2021 Oct 11;76(11):2950-2957. doi: 10.1093/jac/dkab258. View Source
• [3] Farczádi L, et al. Rapid simultaneous LC/MS2 determination of rifampicin and 25-desacetyl rifampicin in human plasma for therapeutic drug monitoring. Studia Universitatis Babes-Bolyai, Chemia. 2015;60(2):309-320. View Source
• [4] Info-Pharma. Isotopically Labeled Internal Standard의 선택 기준과 실제 적용 사례. 2025. https://info-pharma.com/312 View Source

25-Desacetyl rifampicin-d4 Quantitative Evidence

Accuracy: Deuterated vs. Unlabeled Internal Standard

25-Desacetyl rifampicin-d4 incorporates four deuterium atoms, providing a mass shift of +4 Da relative to the unlabeled analyte . This mass offset exceeds the minimum recommended +3 Da threshold for stable isotope-labeled internal standards (SIL-IS) to avoid interference from natural isotopic abundance peaks [1]. In contrast, the d3-labeled analog (25-desacetyl rifampicin-d3) provides only a +3 Da shift, which increases the probability of spectral overlap with the analyte's natural abundance isotopologues [1].

Accuracy: Deuterated vs. Unlabeled IS

Cross-study comparable

Accuracy 90–115% (deuterated IS) Recovery 97.38% (non-isotopic IS)

Supports bioanalytical validation review

Data to verify; cross-study comparison

Evidence Dimension	Mass shift (Δ m/z) relative to unlabeled analyte
Target Compound Data	+4 Da
Comparator Or Baseline	25-Desacetyl rifampicin-d3: +3 Da
Quantified Difference	+1 Da additional mass shift
Conditions	General principle of SIL-IS design for LC-MS/MS

Why This Matters

A larger mass shift minimizes interference from natural isotope peaks, improving signal-to-noise ratio and ensuring more accurate quantification in complex biological matrices.

• [1] Info-Pharma. Isotopically Labeled Internal Standard의 선택 기준과 실제 적용 사례. 2025. https://info-pharma.com/312 View Source

Pharmacokinetics: Metabolite vs. Rifampicin

LC-MS/MS methods employing deuterated internal standards for rifampicin metabolites demonstrate matrix effect normalization within acceptable bioanalytical guidelines. A validated method for simultaneous quantification of desacetyl rifampicin in human plasma using a deuterated internal standard (desRIF-d3) achieved mean recovery of 123.2% and matrix effects with IS-normalization ranging from 97.1-110.0% [1][2]. While these data are for the d3 analog, the physicochemical equivalence of d4-labeled isotopologues ensures comparable performance, with the d4 variant providing the additional spectral resolution benefit documented above [3].

PK: Metabolite vs. Rifampicin Tmax

Head-to-head comparison

Tmax 3.8 h (metabolite) Tmax 2.2 h (rifampicin)

Supports independent metabolite quantification

Crossover study, 18 healthy volunteers

Evidence Dimension	Matrix effect with IS-normalization
Target Compound Data	97.1-110.0% (based on deuterated IS normalization)
Comparator Or Baseline	Without IS normalization: matrix effects can cause >20% bias
Quantified Difference	Matrix effect bias reduced to ≤10%
Conditions	Human plasma, LC-MS/MS, protein precipitation

Why This Matters

Effective matrix effect correction ensures that quantification of 25-desacetyl rifampicin in patient samples is not confounded by endogenous interferences, a requirement for reliable therapeutic drug monitoring and pharmacokinetic studies.

• [1] Mugabo P, et al. Simultaneous quantification of first-line anti-tuberculosis drugs and metabolites in human plasma. Master Thesis, University of Cape Town. 2019. http://hdl.handle.net/11427/31370 View Source
• [2] Karaźniewicz-Łada M, et al. New approach to rifampicin stability and first-line anti-tubercular drug pharmacokinetics by UPLC-MS/MS. J Pharm Biomed Anal. 2023 Oct 25;235:115650. doi: 10.1016/j.jpba.2023.115650. View Source
• [3] Cerilliant. Mitigation of Deuterium Scrambling in Stable-Labeled Internal Standards during LC-MS/MS Analysis. Poster presented at MSACL 2011. https://www.cerilliant.com/news-and-events/poster-article?id=20 View Source

LLOQ: Metabolite vs. Rifampicin

25-Desacetyl rifampicin-d4 is supplied with a purity specification of ≥98% (HPLC) by multiple vendors, with one commercial source reporting 93.74% purity by HPLC . This purity level supports its use as a reference standard for analytical method development, method validation (AMV), and quality control (QC) applications in compliance with regulatory guidelines [1]. In comparison, the unlabeled 25-desacetyl rifampicin is available with purity specifications ranging from 90.79% to ≥96% , with the d4-labeled compound offering a purity profile sufficient for use as a fully characterized reference standard in ANDA and DMF submissions [1].

LLOQ: Metabolite vs. Rifampicin

Head-to-head comparison

0.1 µg/mL (metabolite) 0.5 µg/mL (rifampicin)

Supports low-concentration metabolite detection

UPLC-MS/MS; 10 µL human urine

Evidence Dimension	Purity (HPLC area-%)
Target Compound Data	≥98% (specification); 93.74% (reported batch)
Comparator Or Baseline	Unlabeled 25-desacetyl rifampicin: 90.79% to ≥96%
Quantified Difference	Target compound meets or exceeds typical unlabeled purity specifications
Conditions	HPLC analysis, commercial reference standard grade

Why This Matters

High and well-documented purity is essential for use as a reference standard in validated bioanalytical methods, ensuring that impurity interference does not compromise quantification accuracy or regulatory submission integrity.

• [1] Axios Research. 25-Desacetyl Rifampicin-d4. Reference Standard Datasheet. https://www.axios-research.com/25-desacetyl-rifampicin-d4 View Source

25-Desacetyl-d4 vs. Rifampicin-d4 Differentiation

25-Desacetyl rifampicin is a major active metabolite of rifampicin, exhibiting antimicrobial activity against M. smegmatis with an MIC99 of 2.66 µM . Population pharmacokinetic analysis in tuberculosis patients revealed that 25-desacetyl rifampicin exposure is low, with a mean AUC24 ratio of 25-dRIF/RIF of 14 ± 6%, and that exposure to both compounds rapidly decreases (30–40% reduction in median exposure) over the first days of therapy due to auto-induction (half-life of 1.6 days) [1]. Accurate quantification of this metabolite alongside the parent drug is therefore critical for comprehensive pharmacokinetic assessment and therapeutic drug monitoring. The d4-labeled internal standard enables specific, interference-free quantification of the metabolite in plasma and urine, as demonstrated in validated UPLC-MS/MS methods with lower limits of quantification (LLOQ) of 0.1 µg/mL for the metabolite in urine [2].

MW: Metabolite-d4 vs. Rifampicin-d4

Class-level inference

Mass difference ~42 g/mol; retention may differ

Structure mismatch may affect ISTD validity

Source-specific review needed

Evidence Dimension	Pharmacokinetic exposure (mean AUC24 ratio, metabolite/parent)
Target Compound Data	25-Desacetyl rifampicin AUC24/RIF AUC24 = 14 ± 6%
Comparator Or Baseline	Rifampicin AUC24 (reference)
Quantified Difference	Metabolite exposure is ~14% of parent drug exposure
Conditions	Adult tuberculosis patients receiving 10 mg/kg RIF, population PK modeling

Why This Matters

Selection of the metabolite-specific internal standard is essential for laboratories performing therapeutic drug monitoring or pharmacokinetic studies of rifampicin-containing regimens, as quantification of the active metabolite contributes to understanding total drug exposure and potential toxicity.

• [1] Bourguignon L, et al. Exposure to Rifampicin and its Metabolite 25-Deacetylrifampicin Rapidly Decreases During Tuberculosis Therapy. Clin Pharmacokinet. 2025 Jan 27;64(3):387-396. doi: 10.1007/s40262-025-01479-3. View Source
• [2] Abouzid M, et al. Development and Validation of a UPLC-MS/MS Method for Therapeutic Drug Monitoring, Pharmacokinetic and Stability Studies of First-Line Antituberculosis Drugs in Urine. Molecules. 2024 Jan 9;29(2):337. doi: 10.3390/molecules29020337. View Source

25-Desacetyl rifampicin-d4 Applications

Bioanalytical Method Validation for PK Studies

Procure 25-Desacetyl rifampicin-d4 for use as a stable isotope-labeled internal standard in validated LC-MS/MS methods for the simultaneous quantification of rifampicin and its active metabolite in biological matrices [1]. The d4 label (+4 Da mass shift) provides optimal spectral separation from the analyte, enabling accurate and precise quantification in therapeutic drug monitoring (TDM) of tuberculosis patients, where metabolite exposure averages 14 ± 6% of parent drug AUC24 [2].

Therapeutic Drug Monitoring of Rifampicin

Utilize 25-Desacetyl rifampicin-d4 as a fully characterized reference standard for analytical method development, method validation, and quality control applications in support of ANDA and DMF submissions [3]. The compound's documented purity (≥98% specification) and regulatory-compliant characterization data support its use in stability-indicating methods and impurity profiling of rifampicin drug products .

In Vitro Metabolism and DDI Studies

Employ 25-Desacetyl rifampicin-d4 as a stable isotope tracer in in vitro metabolism studies using primary human hepatocytes or recombinant enzyme systems to investigate the formation and disposition of the active metabolite 25-desacetyl rifampicin [4]. This application is particularly relevant for studying the auto-induction of rifampicin metabolism (induction half-life of 1.6 days) and the impact of concomitant medications (e.g., efavirenz) on metabolite clearance, which is increased by 110% in patients on efavirenz-based ART [5].

Environmental Stability Studies of Rifampicin

Incorporate 25-Desacetyl rifampicin-d4 as an analytical reference standard during the development and quality control of deuterated rifampicin drug substances, a class of compounds that have received regulatory approval (e.g., deutetrabenazine) and may offer improved pharmacokinetic profiles . The d4-labeled metabolite standard enables accurate tracking of metabolic fate and potential deuterium retention in preclinical and clinical studies.

Application

Selection Property

Validation Focus

LC-MS/MS bioanalytical method validation for PK research

Isotope dilution for matrix-effect correction

Accuracy/precision endpoint review

Rifampicin PK bioanalysis in human plasma research matrices

ISTD for low-level metabolite quantification

LLOQ validation review

In vitro metabolism and DDI research

Formation rate quantification support

Enzyme kinetic endpoint review

Environmental degradation product analysis

Analyte-specific internal standard

Matrix-effect correction in environmental samples

• [1] Abouzid M, et al. Development and Validation of a UPLC-MS/MS Method for Therapeutic Drug Monitoring, Pharmacokinetic and Stability Studies of First-Line Antituberculosis Drugs in Urine. Molecules. 2024 Jan 9;29(2):337. doi: 10.3390/molecules29020337. View Source
• [2] Bourguignon L, et al. Exposure to Rifampicin and its Metabolite 25-Deacetylrifampicin Rapidly Decreases During Tuberculosis Therapy. Clin Pharmacokinet. 2025 Jan 27;64(3):387-396. doi: 10.1007/s40262-025-01479-3. View Source
• [3] Axios Research. 25-Desacetyl Rifampicin-d4. Reference Standard Datasheet. https://www.axios-research.com/25-desacetyl-rifampicin-d4 View Source
• [4] Smutny T, et al. Rifampicin and its derivatives: stability, disposition, and affinity towards pregnane X receptor employing 2D and 3D primary human hepatocytes. Biochem Pharmacol. 2024 Aug 22;229:116500. doi: 10.1016/j.bcp.2024.116500. View Source
• [5] Sundell J, et al. Effect of efavirenz-based ART on the pharmacokinetics of rifampicin and its primary metabolite in patients coinfected with TB and HIV. J Antimicrob Chemother. 2021 Oct 11;76(11):2950-2957. doi: 10.1093/jac/dkab258. View Source